Cas no 1955709-20-2 (3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide)

• Product Name: 3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide
• CAS No: 1955709-20-2
• MF: C₂₀H₂₃FN₄O₂
• MW: 370.420627832413
• CID: 6135154
• PubChem ID: 127813639
• Update Time: 2025-06-14

3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1645606256
• AKOS031221827
• EN300-26612143
• 1955709-20-2
• 3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide
• 3-cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methyl-1H-pyrazole-4-carboxamide

• Inchi： 1S/C20H23FN4O2/c1-24-11-16(18(23-24)13-5-3-2-4-6-13)19(26)22-17-12-25(20(17)27)15-9-7-14(21)8-10-15/h7-11,13,17H,2-6,12H2,1H3,(H,22,26)
• InChI Key： VSJCJMNHMYOINE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C(C1)NC(C1=CN(C)N=C1C1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 370.18050415g/mol
• Monoisotopic Mass: 370.18050415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.2Ų

Additional information on 3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide

Comprehensive Analysis of 3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide (CAS No. 1955709-20-2)

The compound 3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide, with the CAS number 1955709-20-2, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyrazole core, a cyclohexyl group, and a 4-fluorophenyl-substituted azetidinone moiety, making it a subject of interest for drug discovery and medicinal chemistry applications.

Recent trends in pharmaceutical research highlight the growing demand for novel small molecules targeting inflammatory pathways and metabolic disorders. The structural complexity of 3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide suggests potential interactions with enzyme targets such as kinases or proteases, which are often explored in the context of autoimmune diseases and cancer therapeutics. Researchers are particularly intrigued by its azetidinone ring, a scaffold known for its bioactivity in antibiotic and anti-inflammatory agents.

From a synthetic chemistry perspective, the incorporation of a fluorophenyl group enhances the compound's metabolic stability, a critical factor in drug design. Fluorine atoms are frequently used to modulate lipophilicity and binding affinity, which aligns with current industry efforts to improve oral bioavailability of therapeutic candidates. The pyrazole-4-carboxamide segment further contributes to its potential as a bioisostere for carboxylic acids, reducing toxicity risks while maintaining efficacy.

In the context of computational chemistry, 1955709-20-2 has been studied for its molecular docking properties with proteins associated with neurodegenerative diseases. The rise of AI-driven drug discovery platforms has accelerated virtual screening of such compounds, with particular focus on their ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. This aligns with frequent search queries like "small molecule drug discovery 2024" and "fluorine in medicinal chemistry", reflecting broader scientific interest.

The cyclohexyl substituent in this compound may influence its conformational flexibility, a hot topic in structure-activity relationship (SAR) studies. Pharmaceutical companies increasingly prioritize molecules with balanced rigidity and solubility, making 3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide a relevant case study for lead optimization strategies. Recent publications have drawn parallels between its core structure and clinically approved JAK inhibitors, sparking discussions about repurposing opportunities.

Analytical characterization of CAS 1955709-20-2 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, addressing common researcher questions about compound purity verification. The 2-oxoazetidin-3-yl segment presents distinct spectroscopic signatures that facilitate structural elucidation – a valuable feature given the pharmaceutical industry's emphasis on quality by design (QbD) principles.

From a commercial standpoint, this compound falls within the category of research chemicals serving academic and industrial laboratories. Its patent landscape reveals potential applications in personalized medicine approaches, particularly in orphan drug development for rare genetic conditions. These aspects respond to trending searches about "niche pharmaceutical intermediates" and "targeted therapy building blocks" in 2024.

Environmental considerations of 3-Cyclohexyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]-1-methylpyrazole-4-carboxamide synthesis align with green chemistry initiatives, as researchers explore catalytic methods to reduce waste generation. The fluorine atom incorporation strategy has evolved to minimize use of hazardous reagents, reflecting industry responses to sustainability concerns in chemical manufacturing.

In conclusion, 1955709-20-2 represents a compelling example of modern medicinal chemistry innovation, combining multiple pharmacophoric elements into a single scaffold. Its research applications span from high-throughput screening libraries to mechanistic studies of heterocyclic drug metabolism. As the scientific community continues to explore polypharmacology approaches, compounds with such structural complexity will remain at the forefront of next-generation therapeutics development.